Isopropyl Acetoacetate Isopropyl Acetoacetate
Brand Name: Vulcanchem
CAS No.: 542-08-5
VCID: VC0017614
InChI: InChI=1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3
SMILES: CC(C)OC(=O)CC(=O)C
Molecular Formula: C7H12O3
Molecular Weight: 144.17 g/mol

Isopropyl Acetoacetate

CAS No.: 542-08-5

Reference Standards

VCID: VC0017614

Molecular Formula: C7H12O3

Molecular Weight: 144.17 g/mol

Isopropyl Acetoacetate - 542-08-5

CAS No. 542-08-5
Product Name Isopropyl Acetoacetate
Molecular Formula C7H12O3
Molecular Weight 144.17 g/mol
IUPAC Name propan-2-yl 3-oxobutanoate
Standard InChI InChI=1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3
Standard InChIKey GVIIRWAJDFKJMJ-UHFFFAOYSA-N
SMILES CC(C)OC(=O)CC(=O)C
Canonical SMILES CC(C)OC(=O)CC(=O)C
Boiling Point 186.0 °C
Melting Point -27.3 °C
Physical Description Liquid
Synonyms 3-Oxo-butanoic Acid 1-Methylethyl Ester; 3-Oxobutanoic Acid Isopropyl Ester; Acetoacetic Acid Isopropyl Ester; Isopropyl Acetoacetate;
PubChem Compound 68329
Last Modified Nov 11 2021
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